N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-phenylacetamide

• IUPAC Name: N-[2-methoxy-5-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C25H24N2O3/c1-16(2)18-9-12-23-21(14-18)27-25(30-23)19-10-11-22(29-3)20(15-19)26-24(28)13-17-7-5-4-6-8-17/h4-12,14-16H,13H2,1-3H3,(H,26,28)
• InChI Key: PEXNZQLZGGDPNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)OC)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol

Description

N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-phenylacetamide, also known as IB-MECA, is a selective agonist of the adenosine A3 receptor. It was first synthesized in 1996 by scientists at the University of Ferrara in Italy. Since then, IB-MECA has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The adenosine A3 receptor is a G protein-coupled receptor that is expressed in various tissues, including the brain, heart, and immune system. N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-phenylacetamide selectively binds to and activates the adenosine A3 receptor, leading to downstream signaling pathways that mediate its therapeutic effects. The exact mechanism of action of this compound is still being studied, but it is believed to involve the modulation of intracellular signaling pathways, including the cAMP and MAPK pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of intracellular signaling pathways, the inhibition of angiogenesis, the reduction of inflammation, and the protection of neurons from damage. These effects are mediated through the activation of the adenosine A3 receptor and downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-phenylacetamide in lab experiments is its selectivity for the adenosine A3 receptor, which allows for the specific modulation of this receptor without affecting other adenosine receptor subtypes. However, one limitation is the potential for off-target effects, which may occur at high concentrations or in certain experimental conditions. Additionally, the synthesis of this compound is a multistep process that requires careful control of reaction conditions and purification steps, which may limit its availability and reproducibility in some labs.

Future Directions

There are several future directions for the study of N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-phenylacetamide, including the investigation of its therapeutic potential in other diseases, the development of more efficient synthesis methods, and the identification of novel analogs with improved pharmacological properties. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its downstream signaling pathways.

Scientific Research Applications

N-[5-(5-isopropyl-1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-phenylacetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory diseases, and neurodegenerative disorders. In cancer, this compound has been shown to inhibit tumor growth and metastasis by suppressing angiogenesis and promoting apoptosis. In inflammatory diseases, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorders, this compound has been shown to protect neurons from damage and improve cognitive function.